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Introduction
Burnettramic acid A is a novel antibiotic metabolite isolated from the fungus Aspergillus

burnettii.[1][2] It represents a rare class of bolaamphiphilic pyrrolizidinediones, characterized by

a β-d-mannose head group linked to a pyrrolizidinedione moiety via a long-chain alkyl

backbone.[2][3] This unique structural architecture is responsible for its potent biological

activities, including significant in vitro antifungal effects against clinically relevant pathogens

such as Candida albicans and Saccharomyces cerevisiae.[4][5] This technical guide provides a

comprehensive overview of the known physical and chemical properties of Burnettramic acid
A, detailed experimental methodologies for its characterization, and an exploration of its

potential mechanism of action.

Physical and Chemical Properties
The physical and chemical properties of Burnettramic acid A are summarized in the tables

below. These data are crucial for its handling, formulation, and further investigation in drug

discovery and development programs.
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Property Value Reference

Molecular Formula C₄₁H₇₁NO₁₂ [1]

Molecular Weight 770.0 g/mol [1]

Appearance Off-white solid [1][4]

Solubility

Soluble in methanol and

DMSO. Sparingly soluble in

acetonitrile.

[1][6]

Storage
Store at -20°C for long-term

stability.
[6]

Spectroscopic and Physicochemical Data
Parameter Data Reference

Mass Spectrometry
HRESIMS: m/z 770.5042

[M+H]⁺
[7]

Specific Rotation ([α]D)

Data typically found in the

supplementary information of

cited literature.

[7]

¹H and ¹³C NMR

Detailed chemical shifts are

available in the supplementary

information of Li, J., et al.

(2019).[8][9]

[8][9]

Infrared (IR) Spectroscopy

Key absorption bands are

detailed in the supplementary

information of Li, J., et al.

(2019).[8]

[8]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and structural elucidation of

Burnettramic acid A are crucial for its further study. The following sections outline the general
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methodologies employed in the primary literature. For precise, step-by-step instructions, it is

recommended to consult the supplementary information of the cited publications.[1][8]

Isolation and Purification
Burnettramic acid A is isolated from submerged fermentation cultures of Aspergillus burnettii.

The general workflow for its purification is as follows:
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Upstream Processing

Downstream Processing

Fermentation of Aspergillus burnettii

Harvest of Culture Broth

Solvent Extraction of Mycelium and Broth

Crude Extract Concentration

Chromatographic Separation (e.g., Silica Gel, Sephadex)

Reversed-Phase HPLC Purification

Pure Burnettramic Acid A

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Burnettramic acid A.

The process typically involves extraction of the fungal culture with an organic solvent, followed

by a series of chromatographic steps, including silica gel column chromatography and
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reversed-phase high-performance liquid chromatography (HPLC), to yield the pure compound.

Structural Elucidation
The chemical structure of Burnettramic acid A was determined using a combination of

spectroscopic techniques and chemical methods.

NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments were

used to establish the planar structure of the molecule.[8]

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

was employed to determine the elemental composition.[7]

Determination of Absolute Configuration: The absolute stereochemistry was established

using a combination of Mosher's ester analysis and Marfey's method, supported by density

functional theory (DFT) calculations of NMR and electronic circular dichroism (ECD) data.[8]

[9]

The workflow for determining the absolute configuration is outlined below:
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Pure Burnettramic Acid A

Chemical Derivatization (Mosher's Esters, Marfey's Adducts)

DFT Calculations (NMR, ECD)NMR and/or LC-MS Analysis of Derivatives

Comparison with Standards

Assignment of Absolute Configuration
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Caption: Logical workflow for the determination of the absolute configuration of Burnettramic
acid A.

Mechanism of Action and Biological Activity
Burnettramic acid A exhibits potent antifungal activity, particularly against Candida albicans

and Saccharomyces cerevisiae, with IC₅₀ values of 0.5 µg/mL and 0.2 µg/mL, respectively.[5] It

also displays antibacterial activity against Gram-positive bacteria such as Bacillus subtilis and

Staphylococcus aureus.[4]

The precise mechanism of action has not yet been fully elucidated. However, its

bolaamphiphilic structure, featuring a polar mannose head and a nonpolar alkyl chain,

suggests a potential interaction with the fungal cell membrane.[3] This could lead to membrane

disruption, increased permeability, and ultimately, cell death. Another possible target is the

fungal cell wall, a unique and essential structure not present in mammalian cells.[10] Many

antifungal agents target the biosynthesis of key cell wall components like β-(1,3)-D-glucan.[11]
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Postulated Signaling Pathway Interference
Given its potent antifungal activity, it is plausible that Burnettramic acid A interferes with

essential cellular processes in fungi, such as cell wall biosynthesis. The diagram below

illustrates a simplified representation of the fungal β-(1,3)-D-glucan synthesis pathway, a

common target for antifungal drugs.

Cytoplasm

Plasma Membrane

Cell Wall

Glucose

UDP-Glucose

Glycolysis & UTP

β-(1,3)-D-Glucan Synthase Complex

β-(1,3)-D-Glucan Chains

Fungal Cell Wall Integrity

Burnettramic Acid A (Hypothesized Target)
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Caption: Hypothesized interference of Burnettramic acid A with the fungal cell wall

biosynthesis pathway.
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Further research is required to confirm the specific molecular target and signaling pathways

affected by Burnettramic acid A.

Conclusion
Burnettramic acid A is a promising new natural product with significant antifungal and

antibacterial properties. Its unique bolaamphiphilic structure presents an interesting scaffold for

further medicinal chemistry exploration. This technical guide provides a summary of the

currently available data on its physical and chemical properties and outlines the experimental

approaches for its study. Future research should focus on elucidating its precise mechanism of

action, which will be critical for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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